Cas no 1804922-90-4 (2-Amino-4-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde)

• Product Name: 2-Amino-4-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde
• CAS No: 1804922-90-4
• MF: C₇H₅F₂IN₂O
• MW: 298.028680562973
• CID: 4854437
• Update Time: 2025-06-08

2-Amino-4-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde

• Inchi： 1S/C7H5F2IN2O/c8-6(9)3-1-5(10)12-7(11)4(3)2-13/h1-2,6H,(H2,11,12)
• InChI Key： WJIKNLMSWTYWND-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C=O)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.8
• Topological Polar Surface Area: 56

Additional information on 2-Amino-4-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde

Comprehensive Overview of 2-Amino-4-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde (CAS No. 1804922-90-4)

2-Amino-4-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde (CAS No. 1804922-90-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, featuring an aldehyde functional group, makes it a valuable building block for constructing complex heterocyclic frameworks.

The growing interest in 2-Amino-4-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Researchers are increasingly exploring its utility in structure-activity relationship (SAR) studies, where the difluoromethyl group's electron-withdrawing properties can enhance binding affinity and metabolic stability. Additionally, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched in organic synthesis forums.

In the context of green chemistry, this compound aligns with the trend toward sustainable synthetic methodologies. Its incorporation into catalyzed reactions and flow chemistry processes has been a subject of recent studies, addressing the demand for eco-friendly and efficient synthetic routes. The aldehyde moiety also enables its use in multicomponent reactions, a hot topic in click chemistry and drug-like molecule design.

From a commercial perspective, CAS No. 1804922-90-4 is often sought after by pharmaceutical and biotech companies for high-throughput screening and lead optimization programs. Its role in fragment-based drug discovery is particularly noteworthy, as it provides a scaffold for designing novel bioactive molecules. The compound's physicochemical properties, such as solubility and stability, are frequently analyzed in ADMET studies, reflecting its relevance in modern drug development pipelines.

For researchers working on fluorescent probes and imaging agents, the iodopyridine core of this compound offers unique advantages. Its ability to participate in photoinduced electron transfer processes makes it a candidate for developing sensors and diagnostic tools. This aligns with the rising demand for theranostic applications, a trending topic in precision medicine.

In summary, 2-Amino-4-(difluoromethyl)-6-iodopyridine-3-carboxaldehyde (CAS No. 1804922-90-4) is a multifaceted compound with broad applicability in drug discovery, material science, and bioconjugation. Its structural features and reactivity profile make it a valuable asset for researchers aiming to address challenges in targeted therapy and functional materials. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative chemical solutions.